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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isocyanate

Cat. No.: B1332087 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemicals like 3,5-Dimethylphenyl isocyanate are paramount. This guide

provides immediate, essential information to ensure laboratory safety and operational integrity.

Chemical and Physical Properties

Property Value

CAS Number 54132-75-1[1]

Molecular Formula (CH3)2C6H3NCO[1]

Molecular Weight 147.17 g/mol [1]

Form Liquid[1]

Density 1.045 g/mL at 25 °C[1]

Flash Point 84 °C (183.2 °F) - closed cup[1]

Storage Temperature 2-8°C[1]
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3,5-Dimethylphenyl isocyanate is a hazardous substance that is toxic if swallowed or inhaled,

causes skin and serious eye irritation, and may cause respiratory irritation.[2] Exposure can

lead to skin and respiratory sensitization.[3][4] Adherence to strict safety protocols is

mandatory.

Required Personal Protective Equipment (PPE)[3][5]

Protection Type Specification

Respiratory Protection

A full-face respirator with filters suitable for

organic vapors and particulates (e.g., ABEK or

A2P3 rating) is recommended.[1][3] For

extended use or in case of inadequate

ventilation, a supplied-air respirator offers the

highest level of protection.[6]

Hand Protection

Chemical-resistant gloves such as nitrile, butyl

rubber, or neoprene are required.[3][7] Standard

disposable gloves are not sufficient.[3]

Eye Protection

Safety goggles or a face shield are essential.[3]

[8] If a full-face respirator is not used, both

should be worn.[5]

Skin and Body Protection

Disposable coveralls or suits that prevent skin

contact are necessary to protect against

splashes and spills.[3][7] Closed-toe footwear,

preferably safety boots, should be worn.[5]

Operational Plan: From Preparation to Disposal
1. Preparation and Handling:

Ventilation: Always handle 3,5-Dimethylphenyl isocyanate in a well-ventilated area,

preferably within a chemical fume hood.[9] Engineering controls like exhaust ventilation are

the primary line of defense.[6][8]
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Pre-use Check: Before starting any work, ensure all safety equipment, including eyewash

stations and safety showers, is accessible and functional. All personnel must be trained on

the specific hazards and handling procedures for this chemical.

Handling: Avoid direct contact with skin, eyes, and clothing.[2] Prevent the generation of

vapor or mist.[2] Use in a closed system or with appropriate local exhaust ventilation.[2]

2. Storage:

Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[10]

The recommended storage temperature is between 2-8°C.[1]

Keep containers tightly closed to prevent moisture contamination, which can cause the

material to react and build up pressure.[11]

Store separately from incompatible materials such as alcohols, amines, acids, and oxidizing

agents.[12]

3. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air

immediately.[13] If breathing has stopped,

perform artificial respiration.[13] Seek immediate

medical attention.[2]

Skin Contact

Promptly wash the contaminated skin with soap

and water.[13] Remove contaminated clothing

immediately.[13] If irritation persists, seek

medical attention.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[10]

Remove contact lenses if present and easy to

do.[14] Seek immediate medical attention.[10]

Ingestion

Do NOT induce vomiting.[15] Rinse mouth with

water.[2] Seek immediate medical attention.[2]

[15]

Disposal Plan
1. Spill Management:

Immediate Action: In the event of a spill, evacuate all non-essential personnel from the area.

[10]

Containment: Wear the appropriate PPE and contain the spill using an inert absorbent

material like sand or vermiculite.[4] Do not use combustible materials like sawdust.[4]

Neutralization: Once absorbed, the material should be collected and placed in a suitable,

open-top container for disposal.[11] The spill area and absorbent material can be

decontaminated with a 2% detergent/water solution or a 5% sodium carbonate solution.[4]

[11] Allow the waste to stand for at least 24-48 hours in a ventilated area to allow for the

release of any carbon dioxide gas generated during neutralization.[4][11]

2. Waste Disposal:
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Container Decontamination: Empty containers must be decontaminated before disposal.[12]

For large drums, add a neutralizing solution (e.g., 5-25 liters of 5% sodium carbonate

solution), rinse thoroughly, and allow to stand for at least 24 hours with the bung removed to

allow CO2 to escape.[4][12]

Final Disposal: All waste materials, including contaminated PPE and absorbent materials,

must be disposed of as hazardous waste in accordance with local, state, and federal

regulations. This should be handled by a licensed waste disposal company.[2] Do not

dispose of down the drain or in general waste.[9] Reacting waste isocyanate with waste

polyol to form a stable foam is a potential disposal method, but the resulting foam must still

be disposed of in compliance with regulations.
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Immediate Actions

Containment & Cleanup

Waste Management

Spill Occurs

Evacuate Area

Alert Supervisor & Safety Officer

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Place Waste in Labeled Container

Add Neutralizing Solution & Ventilate

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 3,5-Dimethylphenyl isocyanate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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